Cas no 2680855-70-1 (3-Chloro-5-acetamido-2,6-difluorobenzoic acid)

• Product Name: 3-Chloro-5-acetamido-2,6-difluorobenzoic acid
• CAS No: 2680855-70-1
• MF: C₉H₆ClF₂NO₃
• MW: 249.598648548126
• CID: 6043030
• PubChem ID: 165909063
• Update Time: 2025-05-27

3-Chloro-5-acetamido-2,6-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28278525
• 2680855-70-1
• 3-chloro-5-acetamido-2,6-difluorobenzoic acid
• 3-Chloro-5-acetamido-2,6-difluorobenzoic acid

• Inchi： 1S/C9H6ClF2NO3/c1-3(14)13-5-2-4(10)7(11)6(8(5)12)9(15)16/h2H,1H3,(H,13,14)(H,15,16)
• InChI Key： ZTDRFICVKLNVEL-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=O)O)C(=C(C=1)NC(C)=O)F)F

Computed Properties

• Exact Mass: 249.0004271g/mol
• Monoisotopic Mass: 249.0004271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-Chloro-5-acetamido-2,6-difluorobenzoic acid

Comprehensive Overview of 3-Chloro-5-acetamido-2,6-difluorobenzoic acid (CAS No. 2680855-70-1)

3-Chloro-5-acetamido-2,6-difluorobenzoic acid (CAS No. 2680855-70-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This benzoic acid derivative features a chloro-substituted aromatic ring, acetamido functional group, and fluorine atoms at strategic positions, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of small-molecule inhibitors and bioactive compounds targeting metabolic pathways.

The compound's molecular formula, C₉H₅ClF₂NO₃, highlights its heteroatom-rich structure, which contributes to its reactivity and binding affinity. Recent studies have focused on its role in medicinal chemistry, where fluorinated compounds like 3-Chloro-5-acetamido-2,6-difluorobenzoic acid are prized for their enhanced bioavailability and metabolic stability. These properties align with current trends in precision medicine and targeted therapy, addressing growing demand for compounds with optimized pharmacokinetic profiles.

In agrochemical applications, this compound's halogenated benzoic acid scaffold shows promise as a building block for novel crop protection agents. Its structural motifs are being investigated for potential herbicidal or fungicidal activity, responding to the agricultural sector's need for environmentally sustainable solutions. The fluorine atoms in particular may contribute to improved pesticide efficacy while potentially reducing environmental persistence, a key consideration in modern green chemistry approaches.

Synthetic methodologies for 3-Chloro-5-acetamido-2,6-difluorobenzoic acid typically involve multi-step organic transformations, including electrophilic aromatic substitution and amide coupling reactions. Recent advancements in flow chemistry and catalytic fluorination techniques have improved the efficiency of its production, addressing industry demands for cost-effective synthesis routes. These developments are particularly relevant given increasing interest in process optimization and scale-up challenges for specialty chemicals.

Analytical characterization of this compound employs advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography, ensuring precise quality control for research applications. The growing adoption of AI-assisted molecular design tools has further accelerated research into derivatives of 3-Chloro-5-acetamido-2,6-difluorobenzoic acid, enabling rapid screening of potential biological activities. This intersects with broader scientific interest in computational chemistry and in silico drug discovery methodologies.

From a regulatory perspective, proper handling and storage of 3-Chloro-5-acetamido-2,6-difluorobenzoic acid follow standard laboratory safety protocols for organic compounds. While not classified as hazardous under normal conditions, researchers emphasize the importance of material safety data sheets (MSDS) and appropriate personal protective equipment (PPE) when working with this chemical. These precautions align with the scientific community's growing emphasis on laboratory safety culture and responsible research practices.

The commercial availability of 3-Chloro-5-acetamido-2,6-difluorobenzoic acid through specialty chemical suppliers has facilitated its adoption in various research programs. Pricing and purity specifications typically range from research-grade (95-98%) to high-purity (>99%) materials, catering to different experimental needs. This availability supports the compound's use in high-throughput screening platforms and structure-activity relationship studies that are central to modern drug discovery pipelines.

Future research directions for 3-Chloro-5-acetamido-2,6-difluorobenzoic acid may explore its potential in bioconjugation chemistry or as a precursor for metal-organic frameworks (MOFs). The compound's versatile reactivity profile positions it as an interesting candidate for emerging applications in materials science and chemical biology. These developments would build upon current scientific interest in multifunctional molecules that bridge traditional disciplinary boundaries in chemical research.